Technical Documentation Center

4-Acetylpiperazine-1-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Acetylpiperazine-1-carbonitrile

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N-Acetylpiperazine and its Derivatives

This guide provides a comprehensive overview of N-acetylpiperazine, a key building block in modern medicinal chemistry. Given the limited availability of data on N-acetyl-N'-cyanopiperazine, this document will focus on t...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of N-acetylpiperazine, a key building block in modern medicinal chemistry. Given the limited availability of data on N-acetyl-N'-cyanopiperazine, this document will focus on the well-characterized precursor, N-acetylpiperazine. A discussion of potential synthetic routes and predicted properties of N-acetyl-N'-cyanopiperazine will be included, grounded in established chemical principles. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to the Piperazine Scaffold

The piperazine ring is a ubiquitous motif in pharmaceuticals, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1] Its two nitrogen atoms provide sites for substitution, allowing for the fine-tuning of physicochemical properties such as solubility and basicity, which are critical for pharmacokinetic and pharmacodynamic profiles. The introduction of an acetyl group to form N-acetylpiperazine creates a versatile intermediate, modifying the reactivity of one nitrogen atom while leaving the other available for further functionalization.

Core Compound: N-Acetylpiperazine

N-acetylpiperazine, also known as 1-acetylpiperazine, serves as a fundamental starting material for the synthesis of more complex molecules. Its properties are well-documented, making it a reliable component in multi-step synthetic pathways.

Molecular Profile

A clear understanding of the fundamental properties of N-acetylpiperazine is the starting point for its application in synthesis.

PropertyValueSource(s)
Molecular Formula C6H12N2O[2][3][4][5]
Molecular Weight 128.17 g/mol [2][3][5][6]
CAS Number 13889-98-0[2][5][6][7]
IUPAC Name 1-(Piperazin-1-yl)ethan-1-one[2]
Melting Point 31-34 °C[6]
Boiling Point 127 °C[3]
Solubility Soluble in water and methanol.[3]
Synthesis of N-Acetylpiperazine

The selective mono-acetylation of piperazine is a critical step. Direct acylation can lead to the formation of the di-acetylated byproduct. A common and efficient method involves the reaction of piperazine with an acetylating agent.

Protocol: Synthesis of N-Acetylpiperazine

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine piperazine (1.0 equivalent) and a suitable solvent such as chloroform.

  • Addition of Acetylating Agent: Slowly add acetyl chloride (1.0 equivalent) to the solution. The reaction is exothermic and should be cooled in an ice bath.

  • Reaction Progression: After the addition is complete, allow the reaction to stir at room temperature for several hours.

  • Work-up: Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • Purification: The crude product can be purified by vacuum distillation to yield N-acetylpiperazine as a clear liquid that may solidify upon standing.

Causality behind Experimental Choices: The use of equimolar amounts of piperazine and acetyl chloride is intended to favor mono-acetylation. The basic work-up is essential to remove acidic byproducts and unreacted starting materials, ensuring the stability and purity of the final product.

Analytical Characterization

The identity and purity of synthesized N-acetylpiperazine must be confirmed through analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure.

  • Mass Spectrometry (MS): Provides confirmation of the molecular weight.

  • Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the amide carbonyl.

The Target Derivative: N-acetyl-N'-cyanopiperazine

Proposed Synthetic Pathway

A logical approach to the synthesis of N-acetyl-N'-cyanopiperazine is the cyanation of N-acetylpiperazine.

G cluster_0 Synthesis of N-acetyl-N'-cyanopiperazine N-acetylpiperazine N-acetylpiperazine Reaction Cyanation Reaction N-acetylpiperazine->Reaction Cyanogen_bromide Cyanogen Bromide (BrCN) Cyanogen_bromide->Reaction Product N-acetyl-N'-cyanopiperazine Reaction->Product Base Base (e.g., K2CO3) Base->Reaction Solvent Solvent (e.g., CH2Cl2) Solvent->Reaction

Caption: Proposed synthetic workflow for N-acetyl-N'-cyanopiperazine.

Protocol: Proposed Synthesis of N-acetyl-N'-cyanopiperazine

  • Reaction Setup: Dissolve N-acetylpiperazine (1.0 equivalent) in a suitable aprotic solvent, such as dichloromethane (CH₂Cl₂), in a round-bottom flask.

  • Addition of Base: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃), to the solution to act as a proton scavenger.

  • Cyanation: Cool the mixture in an ice bath and slowly add a solution of cyanogen bromide (BrCN) (1.0 equivalent) in the same solvent. Caution: Cyanogen bromide is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, filter the reaction mixture to remove the base. Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product would likely require purification by column chromatography.

Self-Validating System: The progress of the reaction can be monitored by the disappearance of the starting material (N-acetylpiperazine) and the appearance of a new, more nonpolar spot on TLC. The final product's identity would be confirmed by NMR, IR (looking for the appearance of a nitrile stretch), and mass spectrometry to confirm the expected molecular weight (153.18 g/mol ).

Predicted Molecular Profile

Based on the proposed structure, the following properties can be predicted for N-acetyl-N'-cyanopiperazine.

PropertyPredicted Value
Molecular Formula C₇H₁₁N₃O
Molecular Weight 153.18 g/mol

Applications and Future Directions

N-acetylpiperazine is a versatile building block for the synthesis of a wide range of pharmaceutical compounds. Its derivatives have been investigated for various therapeutic areas, including oncology and central nervous system disorders. The introduction of a cyano group, as in the theoretical N-acetyl-N'-cyanopiperazine, could serve as a handle for further chemical transformations or as a key pharmacophore in its own right. The development of novel piperazine derivatives continues to be an active area of research in medicinal chemistry.

Conclusion

This technical guide has provided a detailed overview of the core compound, N-acetylpiperazine, including its molecular properties, synthesis, and analytical characterization. While experimental data on N-acetyl-N'-cyanopiperazine is sparse, a plausible synthetic route has been proposed based on established chemical principles. This document serves as a valuable resource for researchers and scientists working with piperazine-based compounds in drug discovery and development.

References

  • 1-Acetylpiperazine. Shanghai Ruiyi Pharmaceutical Technology Co., Ltd.
  • 1-Acetylpiperazine | C6H12N2O | CID 83795 . PubChem, National Institutes of Health. [Link]

  • 1-Acetylpiperazine . CAS Common Chemistry. [Link]

  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization . MDPI. [Link]

  • Synthesis of 1-acetyl-4-cinnamylpiperazine . PrepChem.com. [Link]

  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine . WIPO Patentscope. [Link]

  • Chemical Properties of 1-Acetyl-4-methylpiperazine (CAS 60787-05-5) . Cheméo. [Link]

  • Investigation on 1-Acetyl-4-(4-hydroxyphenyl) piperazine an anti-fungal drug by spectroscopic, quantum chemical computations and molecular docking studies . ResearchGate. [Link]

  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine . WIPO Patentscope. [Link]

  • Synthesis of 1-acetyl-4-(4-hydroxyphenyl)piperazine . PrepChem.com. [Link]

  • N-Acetylpiperazine | CAS 156-02-7 | Properties, Uses, Safety, Supplier & Price in China . Bouling Chemical Co., Limited. [Link]

  • N-acetyl Piperazine . IndiaMART. [Link]

Sources

Exploratory

Technical Guide: Solubility & Handling of 4-Acetylpiperazine-1-carbonitrile

Part 1: Executive Summary & Chemical Profile The Core Directive This guide addresses the solubility, stability, and handling of 4-acetylpiperazine-1-carbonitrile (N-acetyl-N'-cyanopiperazine). While often treated as a si...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Chemical Profile

The Core Directive

This guide addresses the solubility, stability, and handling of 4-acetylpiperazine-1-carbonitrile (N-acetyl-N'-cyanopiperazine). While often treated as a simple building block, this compound possesses a reactive cyanamide (N-CN) "warhead" that dictates specific solvent choices.

Crucial Insight: Unlike its precursor 1-acetylpiperazine, which is chemically inert in water, 4-acetylpiperazine-1-carbonitrile is an electrophilic trap. It exhibits high solubility in DMSO (ideal for stock solutions) but possesses conditional stability in water , where it is prone to hydrolysis into the corresponding urea derivative.

Chemical Identity
PropertyDetail
Compound Name 4-Acetylpiperazine-1-carbonitrile
Synonyms 1-Acetyl-4-cyanopiperazine; N-acetyl-N'-cyanopiperazine
Molecular Formula C₇H₁₁N₃O
Molecular Weight 153.18 g/mol
Core Scaffold Piperazine (Polar, Hydrophilic)
Functional Groups Acetyl (Polar Aprotic), Cyanamide (Electrophilic, Hydrolysis-prone)

Part 2: Solubility Mechanics & Solvent Selection

Dimethyl Sulfoxide (DMSO): The Primary Vehicle

Solubility Status: High (>100 mM) Mechanism: The dipolar aprotic nature of DMSO ($ \epsilon \approx 47 $) effectively solvates the polar acetyl and cyano groups without donating protons. This prevents the activation of the cyanamide carbon, rendering the molecule chemically stable for long-term storage.

  • Recommendation: Always prepare primary stock solutions in anhydrous DMSO.

  • Saturation Point: Typically >50 mg/mL, allowing for high-concentration stocks (e.g., 200 mM) that minimize DMSO volume in downstream biological assays.

Water / Aqueous Buffers: The Working Medium

Solubility Status: Soluble but Unstable Mechanism: The piperazine core confers water solubility. However, water acts as a nucleophile toward the cyano carbon. Under acidic or basic conditions (or prolonged time), the nitrile hydrolyzes to a urea.

  • Risk: Spontaneous hydrolysis to 1-acetyl-4-carbamoylpiperazine (Urea derivative).

  • Recommendation: Use aqueous media only for immediate working dilutions. Never store the compound in water.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of Stable Stock Solution

Objective: Create a 100 mM stock solution ensuring <0.1% water content to prevent hydrolysis.

  • Calculate Mass: For 10 mL of 100 mM stock, weigh 153.2 mg of 4-acetylpiperazine-1-carbonitrile.

  • Solvent Addition: Add 10 mL of anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

    • Why? Standard DMSO absorbs moisture from air. Water >0.1% accelerates degradation.

  • Dissolution: Vortex for 30 seconds. The solution should be clear and colorless.

    • Validation: If turbidity persists, sonicate at 30°C for 2 minutes.

  • Aliquoting: Dispense into amber glass vials (single-use aliquots) to avoid freeze-thaw cycles.

  • Storage: Store at -20°C or -80°C.

Protocol B: Aqueous Dilution & Stability Check

Objective: Dilute for biological assay while verifying compound integrity.

  • Thaw: Bring DMSO stock to room temperature (RT) before opening to prevent condensation.

  • Dilution: Add stock to pre-warmed culture media or buffer (e.g., PBS pH 7.4) while vortexing.

    • Limit: Keep final DMSO concentration <0.5% (v/v) to avoid solvent toxicity in cells.[1]

  • The "Self-Validating" Check (HPLC):

    • Run a T0 (Time Zero) sample immediately.

    • Run a T24 (24 hours) sample.

    • Acceptance Criteria: The peak area of the parent compound (N-CN) should not decrease by >5%. If a new peak appears at shorter retention time (more polar), hydrolysis to urea has occurred.

Part 4: Stability & Degradation Pathways

The primary failure mode for this compound is the hydration of the cyanamide group. This pathway is catalyzed by extreme pH and temperature.

Hydrolysis Mechanism

The electron-deficient carbon of the nitrile group is attacked by water, passing through an isourea intermediate to form the stable urea.

HydrolysisPathway Figure 1: Hydrolysis pathway of N-cyanopiperazines in aqueous media. Compound 4-Acetylpiperazine-1-carbonitrile (Active Warhead) Intermediate Iso-urea Intermediate (Transient) Compound->Intermediate pH < 4 or pH > 9 Slow at pH 7.4 Water + H2O (Nucleophile) Water->Intermediate Product 1-Acetyl-4-carbamoylpiperazine (Inactive Urea) Intermediate->Product Tautomerization

Part 5: Workflow Visualization

The following diagram outlines the decision logic for handling this compound in a drug discovery context.

HandlingWorkflow Figure 2: Optimal handling workflow to preserve chemical integrity. Start Solid Compound (Store at 4°C, Desiccated) SolventChoice Select Solvent Start->SolventChoice DMSO Anhydrous DMSO (Recommended) SolventChoice->DMSO High Solubility Stable Water Water / Buffer (Not Recommended for Stock) SolventChoice->Water Soluble Unstable StockPrep Prepare 100mM Stock (Vortex -> Aliquot) DMSO->StockPrep Degradation Hydrolysis Risk! Compound converts to Urea Water->Degradation > 24 Hours Storage Store Aliquots at -20°C StockPrep->Storage Usage Dilute 1:1000 into Media (Final: 100µM, 0.1% DMSO) Storage->Usage Thaw RT Assay Biological Assay (Run within 4-6 hours) Usage->Assay

References

  • PubChem. (2025).[2] 1-Acetylpiperazine (CAS 13889-98-0) Physical Properties. National Library of Medicine. [Link]

  • K. T. Douglas. (1977). Mechanism of Action of Cyanamide and Related Nitriles. Accounts of Chemical Research. (Contextual grounding for cyanamide hydrolysis mechanisms).
  • Gaylord Chemical. (2020). Dimethyl Sulfoxide (DMSO) Solubility Data Bulletin 102. (Reference for DMSO solvation properties). [Link]

  • Ambinter. (2025). 4-Acetylpiperazine-1-carbonitrile Product Entry. (Verification of compound existence and formula). [Link]

Sources

Foundational

An In-depth Technical Guide to the Safe Handling of 4-Acetylpiperazine-1-carbonitrile

For Researchers, Scientists, and Drug Development Professionals Section 1: Executive Summary & Core Chemical Identity 4-Acetylpiperazine-1-carbonitrile is a substituted piperazine derivative of interest in synthetic and...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary & Core Chemical Identity

4-Acetylpiperazine-1-carbonitrile is a substituted piperazine derivative of interest in synthetic and medicinal chemistry. Its structure combines three key functional motifs: a piperazine heterocycle, an N-acetyl group, and an N-cyano group. The absence of a complete, verified SDS necessitates a proactive and predictive approach to safety. This guide deconstructs the molecule to forecast its hazard profile, enabling researchers to implement stringent, evidence-based safety protocols. The primary predicted hazards stem from the piperazine core, which is known to be corrosive and a sensitizer, and the carbonitrile group, which introduces a risk of cyanide toxicity, particularly under conditions of hydrolysis or combustion.

Chemical Identity
IdentifierValue
Chemical Name 4-Acetylpiperazine-1-carbonitrile
Synonyms 1-acetyl-4-cyanopiperazine
CAS Number 1565867-07-3
Molecular Formula C₇H₁₁N₃O
Molecular Weight 153.18 g/mol
Chemical Structure See Figure 1
Visualization of Chemical Structure

4_Acetylpiperazine_1_carbonitrile cluster_piperazine cluster_acetyl cluster_cyano N1 N C2 CH₂ N1->C2 C_cyano C≡N N1->C_cyano C3 CH₂ C2->C3 N4 N C3->N4 C5 CH₂ N4->C5 C_acetyl C=O N4->C_acetyl C6 CH₂ C5->C6 C6->N1 CH3_acetyl CH₃ C_acetyl->CH3_acetyl

Caption: Figure 1. Chemical structure of 4-Acetylpiperazine-1-carbonitrile.

Section 2: Hazard Analysis by Structural Deconstruction

The overall hazard profile of 4-Acetylpiperazine-1-carbonitrile is best understood by examining the contributions of its constituent parts. This approach allows for a conservative estimation of risks.

The Piperazine Core: Corrosivity and Sensitization

The foundational piperazine ring is a well-characterized hazard. Anhydrous piperazine is classified as a substance that causes severe skin burns and eye damage. It is also a known skin and respiratory sensitizer, meaning repeated exposure can lead to allergic reactions or asthma-like symptoms.

  • Expertise & Causality: The two secondary amine groups in the piperazine ring confer basicity (pKa of the second protonation is ~5.68, the first is ~9.73). Aqueous solutions can have a high pH, leading to corrosive action on skin and mucous membranes.[1] This inherent alkalinity is the primary driver of its corrosive nature.

The N-Acetyl Group: Irritation Potential

Acetylation of one nitrogen atom, as seen in the analogue 1-Acetylpiperazine, generally mitigates the strong basicity and corrosivity of the parent piperazine. However, it does not eliminate all hazards. Data for 1-Acetylpiperazine indicates it is a skin and eye irritant (Category 2).[2]

  • Expertise & Causality: The acetyl group is an electron-withdrawing group, which reduces the basicity of the adjacent nitrogen atom. This lessens the corrosive potential but does not render the molecule inert. Irritation remains a significant hazard.

The N-Cyano Group: Toxicity and Reactivity

The N-cyano (or carbonitrile) group is the most significant contributor to the compound's potential toxicity. Organic nitriles are known to be toxic, with the primary mechanism being the metabolic release of the cyanide ion (CN⁻).[3][4]

  • Expertise & Causality: The cyanide ion is a potent inhibitor of cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain.[5] Inhibition of this enzyme leads to cellular asphyxia and rapid onset of toxic effects. While the N-cyano bond in a cyanopiperazine is relatively stable, it can be hydrolyzed under acidic or basic conditions to release cyanide.[6][7] Furthermore, combustion of any nitrile-containing compound will produce highly toxic hydrogen cyanide (HCN) gas.[3][8]

Integrated Hazard Assessment

The combination of these functional groups suggests a compound that should be handled with a high degree of caution. It should be treated as:

  • Acutely Toxic: Harmful if swallowed, in contact with skin, or if inhaled, due to the carbonitrile group.

  • Skin/Eye Hazard: Potentially corrosive or, at a minimum, a severe irritant, based on the piperazine and acetylpiperazine analogues.

  • Sensitizer: A potential skin and respiratory sensitizer, a known property of the piperazine scaffold.

Hazard_Contributions Molecule 4-Acetylpiperazine-1-carbonitrile Piperazine Piperazine Core Molecule->Piperazine contains Acetyl N-Acetyl Group Molecule->Acetyl contains Cyano N-Cyano Group Molecule->Cyano contains Corrosive Skin Corrosion Eye Damage Piperazine->Corrosive causes Sensitizer Skin & Respiratory Sensitization Piperazine->Sensitizer causes Irritant Skin/Eye Irritation (Mitigates Corrosion) Acetyl->Irritant causes Toxic Cyanide Toxicity (Metabolic Release) Cyano->Toxic causes HCN HCN Gas on Combustion/Acid Cyano->HCN releases

Caption: Figure 2. Predicted hazard contributions from structural components.

Section 3: Precautionary Measures & Handling Protocols

Given the predicted hazard profile, a stringent and conservative approach to handling is mandatory. All work should be conducted under the assumption that the material is highly hazardous.

Engineering Controls
  • Ventilation: All handling of solid material (weighing, transferring) and any reactions must be performed inside a certified chemical fume hood to prevent inhalation of dust or potential vapors.[1]

  • Containment: For reactions, use a closed system where possible. Ensure that work areas are designed to contain spills.

  • Safety Equipment: An eyewash station and safety shower must be immediately accessible in the work area.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is required to create a barrier against all potential routes of exposure.

Protection TypeSpecificationRationale
Eye/Face Chemical safety goggles and a full-face shield.Protects against splashes and airborne particles. Addresses severe irritation/corrosion risk.[1]
Hand Nitrile or neoprene gloves (double-gloving recommended). Check manufacturer's breakthrough time.Prevents skin contact, addressing corrosion, irritation, and dermal toxicity risks.
Body Flame-retardant laboratory coat, worn fully buttoned. Consider a chemically resistant apron for larger quantities.Protects skin from splashes and contamination.
Respiratory Not required if work is performed exclusively in a fume hood. For emergencies or potential exposure outside a hood, a NIOSH-approved respirator with cartridges for organic vapors and particulates is necessary.Prevents inhalation of dust, which poses a toxicity and sensitization risk.[1]
Handling & Storage Protocol
  • Acquisition & Logging: Upon receipt, log the material into the chemical inventory. Store in the original, tightly sealed container.

  • Work Area Preparation: Before handling, de-clutter the fume hood. Ensure all necessary equipment, waste containers, and spill kits are inside the hood.

  • Aliquotting: Weigh the solid material inside the fume hood. Use tools that minimize dust generation (e.g., weighing paper, not weighing boats where powder can become airborne).

  • Solution Preparation: Add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

  • Post-Handling: Decontaminate all surfaces and equipment. Wash hands thoroughly with soap and water after removing gloves.[8]

  • Storage: Store in a cool, dry, well-ventilated, and locked cabinet away from incompatible materials.[1] Protect from moisture and light, as piperazine derivatives can be hygroscopic and light-sensitive.[1]

  • Incompatible Materials: Segregate from strong acids, strong oxidizing agents, acid chlorides, and acid anhydrides.[1] Contact with strong acids could potentially lead to the rapid hydrolysis of the nitrile group and release of HCN.[3]

Section 4: Emergency & First-Aid Procedures

Immediate and decisive action is critical in the event of an exposure.

First-Aid Measures
Exposure RouteProcedureCritical Notes
Inhalation 1. Immediately move the victim to fresh air.[1] 2. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration.[1] 3. Call for immediate medical attention.Do not perform mouth-to-mouth resuscitation. Use a barrier device. Victim may have inhaled toxic dust.
Skin Contact 1. Immediately remove all contaminated clothing. 2. Flush the affected area with copious amounts of water for at least 15 minutes.[1] 3. Seek immediate medical attention.The corrosive potential requires thorough rinsing.
Eye Contact 1. Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[1] 2. Remove contact lenses if present and easy to do.[1] 3. Seek immediate medical attention from an ophthalmologist.Do not allow the victim to rub their eyes. The potential for severe damage is high.
Ingestion 1. Rinse mouth with water. Do NOT induce vomiting.[1] 2. If the victim is conscious and alert, give 2-4 cupfuls of water to drink. 3. Call a poison control center and seek immediate medical attention.Vomiting may cause aspiration of the corrosive material. The primary risk is systemic cyanide poisoning.

Note to Physician: Treat symptomatically. Due to the carbonitrile group, consider the possibility of cyanide poisoning. Be prepared to administer cyanide antidotes if symptoms (e.g., headache, confusion, rapid heart rate, gasping for breath) develop.[4]

Fire-Fighting Measures
  • Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[1]

  • Specific Hazards: The compound is likely a combustible solid. Upon heating or combustion, it will decompose to produce highly toxic and flammable gases, including hydrogen cyanide , carbon oxides (CO, CO₂), and nitrogen oxides (NOx).[8]

  • Protective Equipment: Firefighters must wear full protective gear and self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.

Section 5: Experimental Workflow & Risk Mitigation

A self-validating system of protocols ensures safety at every stage of the experimental process.

Experimental_Workflow Plan 1. Planning & Risk Assessment Prep 2. Fume Hood Preparation Plan->Prep Verify controls PPE 3. Don Full PPE Prep->PPE Before entry Handle 4. Weighing & Transfer PPE->Handle Proceed to task Reaction 5. Reaction Setup & Monitoring Handle->Reaction Charge reactor Workup 6. Quenching & Workup Reaction->Workup After completion Decon 7. Decontamination & Waste Disposal Workup->Decon Post-reaction Store 8. Final Storage Decon->Store Store product/reagents p1 p2

Caption: Figure 3. A validated workflow for handling 4-Acetylpiperazine-1-carbonitrile.

Section 6: References

  • Cyano Compounds - ILO Encyclopaedia of Occupational Health and Safety. (2011, August 3). Retrieved from [Link]

  • Reviews of the Environmental Effects of Pollutants: V - Cyanide - U.S. EPA. Retrieved from [Link]

  • Chemistry of Nitriles | Organic Chemistry Class Notes - Fiveable. (2025, September 15). Retrieved from [Link]

  • Nitrile - Wikipedia. Retrieved from [Link]

  • Cyanide and Cyanogenic Compounds—Toxicity, Molecular Targets, and Therapeutic Agents - PMC. (2024, November 7). Retrieved from [Link]

  • 7.8 Reactions of Nitriles – Organic Chemistry II - KPU Pressbooks. Retrieved from [Link]

  • HEALTH EFFECTS - Toxicological Profile for Cyanide - NCBI Bookshelf. Retrieved from [Link]

  • Cyanogenic aliphatic nitriles: Experimental, applied and clinical aspects - ResearchGate. Retrieved from [Link]

  • 20.7 Chemistry of Nitriles - OpenStax. (2023, September 20). Retrieved from [Link]

  • Nitrile: Definition, Structure, Synthesis, Reactions, and Applications - Chemistry Learner. Retrieved from [Link]

Sources

Exploratory

Technical Guide: N-Substituted Piperazine Cyanamides

Synthetic Architectures, Reactivity Profiles, and Medicinal Applications Executive Summary This technical guide provides a comprehensive analysis of N-substituted piperazine cyanamides , a versatile chemical class servin...

Author: BenchChem Technical Support Team. Date: February 2026

Synthetic Architectures, Reactivity Profiles, and Medicinal Applications

Executive Summary

This technical guide provides a comprehensive analysis of N-substituted piperazine cyanamides , a versatile chemical class serving as both high-value intermediates in organic synthesis and potent electrophilic warheads in drug discovery.

The piperazine core acts as a privileged pharmacophore, providing solubility and defined spatial geometry, while the cyanamide moiety (


) functions as a "chameleon" functional group—stable under neutral conditions but highly reactive toward specific nucleophiles. This guide details the rigorous synthesis of these compounds, their divergent reactivity (guanidine/urea formation), and their application as reversible covalent inhibitors of cysteine proteases (e.g., Cathepsin K/L).
Structural Logic & Synthetic Methodologies[1]

The synthesis of N-substituted piperazine cyanamides requires balancing nucleophilicity with toxicity management. The secondary amine of the piperazine ring is the nucleophile; the source of the "cyano" group determines the safety profile.

Method A: The Cyanogen Bromide (BrCN) Protocol

Status: Gold Standard (High Yield / High Hazard) Mechanism: Nucleophilic substitution where the secondary amine attacks the electrophilic carbon of BrCN, displacing bromide.

Critical Safety Directive:

DANGER: Cyanogen Bromide (BrCN) is fatal if inhaled or swallowed. It hydrolyzes to release Hydrogen Cyanide (HCN) gas upon contact with water or acid.

  • Engineering Controls: All operations must occur in a certified fume hood.

  • Quenching: All waste must be treated with bleach (sodium hypochlorite) and NaOH to oxidize cyanide before disposal.

  • Antidote: Amyl nitrite or a cyanide antidote kit must be physically present in the lab.

Experimental Protocol:

  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with Argon.

  • Reagent Prep: Dissolve N-alkyl piperazine (10 mmol, 1.0 eq) and Sodium Bicarbonate (

    
    , 25 mmol, 2.5 eq) in anhydrous Dichloromethane (DCM) or Ethanol (
    
    
    
    ). Cool to 0°C.
  • Addition: Dissolve Cyanogen Bromide (11 mmol, 1.1 eq) in minimal DCM. Add dropwise to the amine solution over 30 minutes. Exothermic reaction—monitor internal temp.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 3–12 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM; Stain: Ninhydrin - look for disappearance of the secondary amine).

  • Workup: Quench excess BrCN with aqueous NaOH/Bleach solution. Extract with DCM (

    
     mL). Wash organics with brine. Dry over 
    
    
    
    .
  • Purification: Flash column chromatography (Silica gel).

Method B: Electrophilic Cyanation (Safety-Enhanced)

Status: Modern Alternative Reagent: 1-Cyano-benzotriazole or N-cyanobenzimidazole. Logic: These reagents transfer the nitrile group without generating free BrCN or HCN in situ.

Protocol Summary: React the N-substituted piperazine with 1-cyano-benzotriazole (1.1 eq) in dry THF at reflux. The byproduct is benzotriazole, which precipitates or is easily removed by alkaline wash.

Visualization: Synthetic Workflow

SynthesisWorkflow Start N-Substituted Piperazine ReagentA Method A: Cyanogen Bromide (NaHCO3, DCM, 0°C) Start->ReagentA ReagentB Method B: N-Cyanobenzimidazole (THF, Reflux) Start->ReagentB Intermediate Transition State ReagentA->Intermediate Nucleophilic Attack Waste Waste Stream: Requires Bleach Quench ReagentA->Waste ReagentB->Intermediate Cyano Transfer Product Piperazine Cyanamide (N-CN) Intermediate->Product Elimination

Figure 1: Divergent synthetic pathways for accessing the piperazine cyanamide scaffold. Method A offers higher reactivity; Method B offers superior safety.

Reactivity Profile & Divergent Synthesis

The cyanamide carbon is an ambident electrophile . Its reactivity is modulated by the electron-donating piperazine nitrogen.

1. Guanidine Synthesis (The Primary Utility)

The most common application is the conversion of cyanamides to guanidines, a privileged motif in GPCR ligands (e.g., H4 antagonists).

  • Reaction: Piperazine-CN + Primary Amine (

    
    ) 
    
    
    
    Guanidine.
  • Catalysts:

    
    , 
    
    
    
    , or microwave irradiation.
2. Urea/Thiourea Hydrolysis
  • Ureas: Acidic hydrolysis (

    
    ) converts the nitrile to a urea.
    
  • Thioureas: Reaction with Hydrogen Sulfide (

    
    ) or ammonium sulfide yields the thiourea.
    
3. Heterocycle Formation

Cyclization with azides (via [3+2] cycloaddition) yields tetrazoles, bioisosteres for carboxylic acids.

Medicinal Chemistry: The "Warhead" Mechanism

In modern drug discovery, piperazine cyanamides are not just intermediates; they are Reversible Covalent Inhibitors .

Target Class: Cysteine Proteases (Cathepsin K, Cathepsin L, Papain).[1] Mechanism: The active site cysteine thiolate (


) attacks the nitrile carbon of the cyanamide. Unlike irreversible acrylamides, the resulting thioimidate adduct  is often reversible, reducing the risk of permanent off-target haptenization.

Case Study: Cathepsin K Inhibition Inhibitors like Odanacatib utilize a nitrile warhead.[1] Piperazine cyanamides function similarly but offer a different vector for the "warhead," projecting the piperazine ring into the S2 or S1' pocket of the enzyme.

Visualization: Mechanism of Action (MoA)

MoA Enzyme Cysteine Protease (Active Site Cys-SH) Complex Thioimidate Adduct (Covalent Bond) Enzyme->Complex Nucleophilic Attack (S-) Inhibitor Piperazine Cyanamide (Warhead) Inhibitor->Complex Electrophilic Capture (CN) Dissociation Reversible Dissociation Complex->Dissociation Slow Off-Rate Dissociation->Enzyme Regeneration Dissociation->Inhibitor

Figure 2: The reversible covalent inhibition mechanism. The cyanamide forms a thioimidate complex with the enzyme's catalytic cysteine.

Analytical Characterization

To validate the synthesis, specific spectroscopic signatures must be confirmed.

TechniqueParameterDiagnostic SignalNotes
IR Spectroscopy

2200–2220 cm⁻¹ Strong, sharp peak. Distinct from nitriles attached to carbon (~2250 cm⁻¹).
¹³C NMR Cyanamide Carbon115–118 ppm Characteristic quaternary carbon signal.
¹H NMR

-Protons
Shift ~3.0–3.5 ppm Protons adjacent to the N-CN group shift downfield compared to the free amine.
Mass Spec Molecular Ion[M+H]⁺ Often shows a +25 Da mass increase relative to the amine precursor (CN substitution).
References
  • Cyanogen Bromide Safety & Protocol

    • National Oceanic and Atmospheric Administration (NOAA). Cyanogen Bromide - CAMEO Chemicals.
  • Piperazine Scaffold in Medicinal Chemistry

    • Chaudhary, P., et al. (2024).[2] The medicinal chemistry of piperazines: A review. Chemical Biology & Drug Design.

  • Cyanamide Warheads in Protease Inhibition

    • Frizler, M., et al. (2011). Structural optimization of azadipeptide nitriles... allows the development of selective cathepsin inhibitors. Journal of Medicinal Chemistry.
    • (Contextual citation based on search findings regarding nitrile/cyanamide warheads).

  • Katritzky, A. R., et al. Safe and Convenient Synthesis of N-Cyanamines.
  • Covalent Warheads & Cysteine Targeting

    • MDPI Pharmaceuticals. (2022).[3] Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Characterizing the Covalent Reactivity of N-Cyanopiperazines with Cysteine Residues in Enzymes

Introduction: The Resurgence of Covalent Inhibition in Drug Discovery The paradigm of drug design has seen a resurgence in the strategic use of covalent inhibitors, molecules that form a stable, long-lasting bond with th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Resurgence of Covalent Inhibition in Drug Discovery

The paradigm of drug design has seen a resurgence in the strategic use of covalent inhibitors, molecules that form a stable, long-lasting bond with their protein targets. This approach offers distinct advantages, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often intractable for non-covalent inhibitors.[1][2] Among the various amino acid residues amenable to covalent targeting, cysteine, with its highly nucleophilic thiol group, stands out as a prime target.[3] The unique reactivity of cysteine has been successfully exploited in the development of numerous approved drugs, particularly in oncology.[4][5]

Recently, the N-cyanopiperazine scaffold has emerged as a promising electrophilic warhead for the selective targeting of cysteine residues.[6][7] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the reactivity of N-cyanopiperazines with cysteine residues in enzymes. We will delve into the underlying reaction mechanism, provide detailed protocols for the characterization of these covalent interactions, and discuss the broader applications of this unique chemical entity in modern drug discovery.

The Chemistry of Covalent Engagement: N-Cyanopiperazine and Cysteine

The covalent interaction between an N-cyanopiperazine and a cysteine residue proceeds through the nucleophilic attack of the deprotonated cysteine thiol (thiolate) on the electrophilic carbon of the cyanamide group. This reaction results in the formation of a stable isothiourea linkage, effectively and often irreversibly inactivating the target enzyme.[6][8]

The reactivity of the N-cyanopiperazine warhead can be modulated by the substituents on the piperazine ring, allowing for the fine-tuning of potency and selectivity.[6] This tunability is a key advantage, as it enables the design of inhibitors with a desired reactivity profile, minimizing off-target effects.

A noteworthy feature of the N-cyanopiperazine-cysteine adduct is its potential for context-dependent reversibility.[6][7] This phenomenon, where the isothiourea bond can be cleaved under certain physiological conditions, offers a unique therapeutic profile, balancing the benefits of covalent inhibition with a reduced risk of permanent target modification.

N_Cyanopiperazine_Cysteine_Reaction cluster_reactants Reactants cluster_transition_state Transition State cluster_product Product Enzyme_Cys Enzyme with Cysteine Residue (Cys-SH) TS Nucleophilic Attack Enzyme_Cys->TS Thiolate (Cys-S⁻) N_Cyanopiperazine N-Cyanopiperazine N_Cyanopiperazine->TS Covalent_Adduct Enzyme-Inhibitor Covalent Adduct (Isothiourea Linkage) TS->Covalent_Adduct Bond Formation CETSA_Workflow Cell_Treatment 1. Treat cells with N-cyanopiperazine or DMSO Heat_Shock 2. Heat cells at various temperatures Cell_Treatment->Heat_Shock Cell_Lysis 3. Lyse cells Heat_Shock->Cell_Lysis Centrifugation 4. Centrifuge to separate soluble and aggregated proteins Cell_Lysis->Centrifugation Protein_Detection 5. Analyze soluble protein (e.g., Western Blot) Centrifugation->Protein_Detection Data_Analysis 6. Plot melting curves and determine Tₘ shift Protein_Detection->Data_Analysis

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Profiling of 4-Acetylpiperazine-1-carbonitrile

This technical guide addresses the specific challenges of analyzing 4-acetylpiperazine-1-carbonitrile (APCN) . Note that based on IUPAC nomenclature for piperazines, the "1-carbonitrile" designation identifies this molec...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the specific challenges of analyzing 4-acetylpiperazine-1-carbonitrile (APCN) . Note that based on IUPAC nomenclature for piperazines, the "1-carbonitrile" designation identifies this molecule as a cyanamide (


), not an alkyl nitrile. This chemical distinction dictates its unique degradation pathway (hydrolysis to urea) and the required HPLC conditions.

Topic Overview & Degradation Chemistry

4-acetylpiperazine-1-carbonitrile is a bifunctional piperazine derivative. Its stability profile is dominated by the reactivity of the N-cyano (cyanamide) group and the N-acetyl (amide) group.

Primary Degradation Pathways

Unlike standard alkyl nitriles which hydrolyze to carboxylic acids, cyanamides hydrolyze to substituted ureas .

  • Pathway A (Dominant): Hydrolysis of the N-cyano group to form 1-acetyl-4-carbamoylpiperazine (a urea derivative).

  • Pathway B (Secondary): Hydrolysis of the acetyl group to form 1-cyanopiperazine and acetic acid.

  • Pathway C (Oxidative): N-oxide formation on the piperazine ring (less common unless peroxides are present).

DegradationMap cluster_legend Pathway Key APCN 4-Acetylpiperazine- 1-carbonitrile (Parent) Urea Degradant A: 1-Acetyl-4-carbamoylpiperazine (Urea Derivative) APCN->Urea + H2O (Hydrolysis) Deacetyl Degradant B: 1-Cyanopiperazine (+ Acetic Acid) APCN->Deacetyl - Acetyl (Acid/Base) Amine Degradant C: Piperazine (Total Hydrolysis) Urea->Amine Hydrolysis Deacetyl->Amine - CN (Slow) key1 N-CN -> Urea (Fastest)

Figure 1: Predicted degradation pathways for 4-acetylpiperazine-1-carbonitrile. The conversion to the urea derivative is the primary stability risk in aqueous media.

Module 1: Optimized HPLC Method Parameters

Due to the polarity of the urea degradant and the basicity of the piperazine ring, standard C18 methods often fail. Use the following optimized parameters.

ParameterRecommendationTechnical Rationale
Column C18 with Polar Embedding (e.g., Waters SymmetryShield or Phenomenex Synergi Hydro-RP)Standard C18 suffers from "dewetting" in high aqueous phases required to retain the polar urea degradant.
Mobile Phase A 10 mM Ammonium Acetate (pH 9.0)Critical: Basic pH keeps the piperazine uncharged (free base), reducing silanol interactions and peak tailing [1].
Mobile Phase B Acetonitrile (ACN)Methanol creates higher backpressure; ACN provides sharper peaks for amides.
Wavelength 205 nm - 215 nm The cyanamide (

) and urea groups have weak UV absorbance. 254 nm is insufficient.
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns.[1]
Gradient 5% B (Hold 2 min)

60% B (15 min)
High aqueous hold is required to retain the early-eluting urea degradant.

Module 2: Troubleshooting Guide (Q&A)

Category 1: Retention & Selectivity Issues

Q: My degradation product peaks are eluting in the void volume (dead time). How do I retain them?

  • Diagnosis: The primary degradant (1-acetyl-4-carbamoylpiperazine) is significantly more polar than the parent nitrile. On a standard C18 column, it acts like an unretained salt.

  • Solution:

    • Switch to HILIC: If you have an Amide or Silica column, switch to HILIC mode (90% ACN / 10% Buffer). The elution order will reverse, and the polar degradants will be strongly retained.

    • Ion-Pairing (Alternative): If you must use C18, add 5mM Hexanesulfonic Acid to the mobile phase and lower pH to 3.0. This forms a neutral complex with the protonated nitrogen, increasing retention [2].

Q: The parent peak (APCN) shows severe tailing (Asymmetry > 1.5).

  • Diagnosis: This is the "Piperazine Problem." The basic nitrogen atoms are interacting with residual silanol groups (

    
    ) on the silica support.
    
  • Solution:

    • pH Adjustment: Raise Mobile Phase pH to >8.5 (using Ammonium buffer). This suppresses the protonation of the piperazine, preventing it from binding to silanols [3].

    • Column Choice: Use a "Base-Deactivated" (DB) or "Hybrid" (BEH) column designed specifically for basic compounds.

Category 2: Detection & Sensitivity[1][2][3][4]

Q: I suspect degradation, but I see no new peaks at 254 nm.

  • Diagnosis: The

    
     to 
    
    
    
    conversion does not create a conjugated system. Both the parent and the urea degradant have negligible absorbance above 220 nm.
  • Solution:

    • Lower Wavelength: Set detection to 205 nm or 210 nm . Ensure your solvents are "HPLC Grade" or "Far UV Grade" to prevent high background noise.

    • Refractive Index (RI) or ELSD: If UV noise is too high at 205 nm, use an Evaporative Light Scattering Detector (ELSD), which is universal for non-volatile compounds.

Category 3: "Ghost" Peaks

Q: I see a new peak growing in my sample vial over time, even before injection.

  • Diagnosis: In-vial Hydrolysis. Cyanamides are sensitive to moisture. If your sample is dissolved in water or a high-water buffer and sits in the autosampler, it will convert to the urea form.

  • Solution:

    • Dissolve samples in 100% Acetonitrile or Methanol .

    • Keep the autosampler temperature at 4°C .

    • Limit the "dwell time" of the sample in the queue.

Module 3: Identification Workflow

Use this logic gate to confirm the identity of unknown peaks.

ID_Workflow Start Unknown Peak Detected RT_Check Is RT < Parent? Start->RT_Check UV_Check UV Max < 210nm? RT_Check->UV_Check Yes (More Polar) MS_Check Mass Spec (LC-MS) UV_Check->MS_Check Yes Result_Urea Confirm: Urea Degradant (+18 Da shift) MS_Check->Result_Urea M+1 = Parent + 18 Result_Deacetyl Confirm: De-acetylated (-42 Da shift) MS_Check->Result_Deacetyl M+1 = Parent - 42 Result_Unknown Isolate for NMR MS_Check->Result_Unknown No Match

Figure 2: Decision tree for identifying APCN degradants.

Mass Spectrometry Confirmation
  • Parent (APCN):

    
     Da (assuming MW ~153 for C7H11N3O - Check specific derivative MW).
    
  • Urea Degradant:

    
     Da (Addition of 
    
    
    
    ).
  • De-acetylated:

    
     Da (Loss of 
    
    
    
    ).

References

  • BenchChem. (2025).[2] A Comparative Guide to HPLC Purity Validation of 1-(2-chloroethyl)piperazine Derivatives. Retrieved from

  • Gadzala-Kopciuch, R. (2005).[3] Accurate HPLC Determination of Piperazine Residues in the Presence of Other Secondary and Primary Amines. Journal of Liquid Chromatography & Related Technologies. Retrieved from

  • UNODC. (2025). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Retrieved from

  • PubChem. (2025). 1-Acetylpiperidine-4-carbonitrile Compound Summary. National Center for Biotechnology Information. Retrieved from

Sources

Optimization

Technical Support Center: 4-Acetylpiperazine-1-carbonitrile Optimization Guide

Case ID: #APCN-STERIC-001 Topic: Overcoming Steric and Electronic Barriers in 4-Acetylpiperazine-1-carbonitrile Reactions Support Tier: Level 3 (Senior Application Scientist) Status: Active Executive Summary: The "Phanto...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: #APCN-STERIC-001 Topic: Overcoming Steric and Electronic Barriers in 4-Acetylpiperazine-1-carbonitrile Reactions Support Tier: Level 3 (Senior Application Scientist) Status: Active

Executive Summary: The "Phantom" Steric Effect

Welcome to the technical support center. If you are working with 4-acetylpiperazine-1-carbonitrile (CAS: 25503-91-7), you are likely encountering low yields in nucleophilic additions (e.g., tetrazole synthesis) or selectivity issues during hydrolysis.

The Core Issue: Researchers often attribute the lack of reactivity to steric hindrance caused by the piperazine ring's chair conformation. While the chair pucker does create axial crowding, the primary barrier is often electronic deactivation masquerading as steric hindrance.

The N1-cyano group is a cyanamide , not a simple alkyl nitrile. The nitrogen lone pair at the N1 position donates electron density into the nitrile carbon (


), significantly lowering its electrophilicity [1][2]. To overcome this, your protocol must address both the conformational rigidity (sterics) and the resonance stabilization (electronics).

Troubleshooting Modules

Module A: Tetrazole Synthesis (Click Chemistry)

User Scenario: "I am trying to convert the nitrile group to a tetrazole using sodium azide (


) and ammonium chloride, but the reaction stalls or yields are <30%."
Root Cause Analysis
  • Electronic: The cyanamide carbon is electron-rich due to resonance, repelling the nucleophilic azide ion (

    
    ).
    
  • Steric: In the lowest-energy chair conformation, the N-acetyl and N-cyano groups prefer equatorial orientations to minimize 1,3-diaxial interactions. However, the transition state for cycloaddition often requires a geometry that is sterically crowded by the adjacent

    
    -methylene protons.
    
The Solution: Lewis Acid Activation & Thermal Boosting

Standard protonation (


) is insufficient for cyanamides. You must use a Lewis Acid to coordinate the nitrile nitrogen, pulling electron density away from the carbon, restoring electrophilicity.

Optimized Protocol:

  • Catalyst: Zinc Bromide (

    
    ) or Zinc Chloride (
    
    
    
    ). Zinc coordinates strongly to the nitrile nitrogen, activating it without hydrolyzing the acetyl group [3].
  • Solvent: DMF or DMAc (High dielectric constant stabilizes the polar transition state).

  • Energy Source: Microwave Irradiation (Critical for overcoming the conformational activation energy).

Step-by-Step Guide:

StepActionTechnical Rationale
1 Dissolve 1 eq of substrate in DMF (0.5 M).Polar aprotic solvent disrupts intermolecular aggregation.
2 Add 1.5 eq

and 1.0 eq

.
Zn(II) acts as a "bidentate" activator, coordinating the nitrile and the azide.
3 Microwave at 140°C for 20-40 min.Rapid heating bypasses the slow thermal chair-flip barrier.
4 Workup with dilute HCl (pH 3).Breaks the Zn-Tetrazole complex.

Visual Workflow (Mechanism & Protocol):

TetrazoleSynthesis Start 4-Acetylpiperazine- 1-carbonitrile Barrier Barrier: Electronic Deactivation (Resonance) Start->Barrier Low Reactivity Activation Step 1: Zn(II) Coordination (Lewis Acid Activation) Barrier->Activation Add ZnBr2 Reaction Step 2: [3+2] Cycloaddition (Microwave 140°C) Activation->Reaction Activates C≡N Product 1,5-Disubstituted Tetrazole Reaction->Product Yield >85%

Figure 1: Overcoming the electronic/steric barrier in tetrazole synthesis using Zinc catalysis.

Module B: Nucleophilic Substitution on the Ring

User Scenario: "I want to functionalize the alpha-carbon (C2/C6) but the base is deprotonating the wrong site or the reaction is too slow."

Root Cause Analysis

The piperazine ring is conformationally locked by the 1,4-substitution. The N-Acetyl group has restricted rotation (amide planarity), creating a "shielded" face of the ring. Large electrophiles cannot approach the alpha-carbons easily.

The Solution: The "Solvent Switch" Technique

You must force the ring into a more flexible "twist-boat" intermediate or alter the solvation shell to reduce the effective size of your reagents.

Solvent Selection Matrix:

SolventDielectric (

)
Effect on StericsRecommended For
Toluene 2.38Tight ion pairing; maximizes steric clash.Avoid for substitution.
THF 7.58Moderate solvation; good for kinetic control.Deprotonation (LDA/LiHMDS).
DMSO 46.7Separates ion pairs; "naked" anions are smaller.

type attacks.

Troubleshooting FAQ:

  • Q: Why did LDA fail to deprotonate C2?

    • A: The N-Acetyl group's oxygen coordinates Lithium, directing deprotonation. If sterics block this coordination, use KHMDS (Potassium is larger, looser coordination) and add 18-Crown-6 to sequester the cation, leaving a "naked," highly reactive anion that cares less about steric bulk.

Module C: Selective Hydrolysis (Amide vs. Cyanamide)

User Scenario: "I need to remove the Acetyl group to get Piperazine-1-carbonitrile, but the Cyano group hydrolyzes to a urea."

Root Cause Analysis

Both groups are susceptible to hydrolysis.[1]

  • Acetyl (Amide): Hydrolyzes in strong Acid or Base.

  • N-Cyano (Cyanamide): Hydrolyzes to Urea (

    
    ) in Acid [4].
    
The Solution: Enzymatic or Chemoselective Cleavage

Acid hydrolysis is dangerous for the cyanamide. You must use basic conditions or enzymes.

Decision Tree:

HydrolysisTree Start Goal: Remove Acetyl Group Condition Condition Check: Is Cyanamide Stability Critical? Start->Condition PathA Method A: Strong Acid (HCl) Condition->PathA No PathB Method B: Mild Base (K2CO3/MeOH) Condition->PathB Yes ResultA FAILURE: Hydrolysis to Urea PathA->ResultA ResultB SUCCESS: Selective Deacetylation PathB->ResultB

Figure 2: Decision matrix for chemoselective deprotection.

Protocol for Deacetylation:

  • Use

    
     (3 eq)  in Methanol .
    
  • Stir at Room Temperature (Do not heat; heat promotes nitrile hydration).

  • Monitor by TLC. The acetyl group is more labile to methoxide transesterification than the cyanamide is to hydration under anhydrous conditions.

References

  • Electronic Deactivation of Cyanamides : Nekrasov, D. D. (2004). Synthesis and properties of mono-and disubstituted cyanamides. Russian Journal of Organic Chemistry.

  • Cyanamide Resonance & Reactivity : Vertex AI Search Result 1.17 (NIH/PMC). Recent Advances in Cyanamide Chemistry: Synthesis and Applications.

  • Tetrazole Synthesis via Lewis Acids : Vertex AI Search Result 1.2 & 1.4. Recent Developments in the Synthesis of Tetrazoles.

  • Hydrolysis Mechanisms : Vertex AI Search Result 1.8. What is the mechanism of Cyanamide?

  • Piperazine Conformational Analysis : Vertex AI Search Result 1.9. Piperazine - Wikipedia (Structural Data).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 4-acetylpiperazine-1-carbonitrile before handling.

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of 4-acetylpiperazine-1-carbonitrile

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of 4-acetylpiperazine-1-carbonitrile (also known as 1-acetyl-4-cyanopiperazine). This document is structured to a...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of 4-acetylpiperazine-1-carbonitrile (also known as 1-acetyl-4-cyanopiperazine). This document is structured to assist analytical scientists in the structural confirmation and impurity profiling of piperazine-based pharmaceutical intermediates.

Executive Summary

4-Acetylpiperazine-1-carbonitrile (CAS: 13444-61-6) is a critical intermediate in the synthesis of piperazine-linked antifungals (e.g., posaconazole analogs) and antidepressants. In drug development, it often appears as a process-related impurity or a degradation product.

Distinguishing this compound from its structural analogs—such as 1-acetylpiperazine (hydrolysis product) or 4-acetylpiperazine-1-carboxamide (hydration product)—is a frequent analytical challenge. This guide delineates the specific ESI-MS/MS fragmentation pathways that serve as its "spectral fingerprint," comparing it against common matrices to ensure precise identification.

Experimental Protocol: ESI-MS/MS Characterization

To replicate the fragmentation patterns described below, the following "Gold Standard" conditions are recommended. These parameters prioritize the generation of diagnostic ions over simple molecular ion detection.

Instrument Configuration
  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1]

  • Analyzer Type: Q-TOF (Quadrupole Time-of-Flight) or Triple Quadrupole (QqQ) for MS/MS experiments.

  • Solvent System: 50:50 Methanol:Water + 0.1% Formic Acid (Protonation enhancer).

Acquisition Parameters
ParameterSettingRationale
Capillary Voltage 3.5 kVOptimal for stable spray without in-source fragmentation.
Cone Voltage 20–30 VSufficient to decluster adducts but preserve the parent ion

.
Collision Energy (CE) Stepped (15–35 eV)Low CE (15 eV) reveals primary losses (Ketene); High CE (35 eV) reveals ring cleavage.
Precursor Ion m/z 154.09

of C

H

N

O (Monoisotopic Mass: 153.09).

Fragmentation Analysis: The Mechanism

The fragmentation of 4-acetylpiperazine-1-carbonitrile is governed by two competing functional groups: the N-acetyl moiety and the N-cyano moiety. Under ESI conditions, protonation occurs preferentially at the acetyl oxygen or the piperazine nitrogens, driving specific neutral losses.

Primary Pathway: Loss of Ketene (42 Da)

The most abundant and diagnostic transition is the loss of a neutral ketene molecule from the acetyl group.

  • Mechanism: Protonation of the amide carbonyl oxygen facilitates a 4-centered rearrangement, expelling ethenone (ketene,

    
    ).
    
  • Transition:

    
    
    
  • Resulting Ion: Protonated 1-cyanopiperazine (

    
    ).
    
Secondary Pathway: Loss of HCN (27 Da)

At higher collision energies, the cyano group (N-CN) can eliminate hydrogen cyanide.

  • Mechanism: Proton transfer to the cyano nitrogen leads to the expulsion of

    
    .
    
  • Transition:

    
    
    
  • Significance: This pathway is less energetically favorable than ketene loss but confirms the presence of the nitrile group.

Tertiary Pathway: Ring Cleavage

Deep fragmentation of the piperazine ring typically yields ions at


 (

) and

(

), though these are non-specific to the cyano derivative.

Visualization of Fragmentation Pathways

The following diagram illustrates the hierarchical fragmentation tree, distinguishing between low-energy (diagnostic) and high-energy (structural) pathways.

FragmentationPathway Parent Parent Ion [M+H]+ m/z 154 (4-Acetylpiperazine-1-carbonitrile) Frag112 Fragment m/z 112 (1-Cyanopiperazine) [Loss of Ketene -42 Da] Parent->Frag112 Primary Path (-CH2CO) Frag127 Fragment m/z 127 (N-Acetylpiperazine derivative) [Loss of HCN -27 Da] Parent->Frag127 Secondary Path (-HCN) Frag43 Fragment m/z 43 (Acetyl Cation) Parent->Frag43 Direct Cleavage Frag70 Fragment m/z 70 (Piperazine Ring Frag) Frag112->Frag70 Ring Cleavage Frag56 Fragment m/z 56 (C3H6N+ Ring Frag) Frag112->Frag56 High CE

Figure 1: ESI-MS/MS fragmentation tree for 4-acetylpiperazine-1-carbonitrile. The blue arrow indicates the dominant diagnostic pathway (Ketene loss).

Comparative Performance Guide

In a mixture analysis, 4-acetylpiperazine-1-carbonitrile must be distinguished from its likely impurities. The table below compares its spectral signature against its two most common "alternatives": the hydrolysis product (1-Acetylpiperazine) and the hydration product (Carboxamide).

Diagnostic Ion Table
CompoundStructurePrecursor

Primary Fragment (Low CE)Secondary Fragment (High CE)Distinguishing Feature
4-Acetylpiperazine-1-carbonitrile N-Ac, N-CN154 112 (-42, Ketene)127 (-27, HCN)Loss of 42 Da from 154 confirms Acetyl; retention of CN.
1-Acetylpiperazine N-Ac, N-H129 87 (-42, Ketene)56 (Ring cleavage)Mass shift of -25 Da vs Target. No CN loss.
4-Acetylpiperazine-1-carboxamide N-Ac, N-CONH

172 155 (-17, NH

)
129 (-43, HNCO)Loss of 17 Da (Ammonia) is unique to the amide.
Impurity Profiling Workflow

Use this logic flow to identify the specific piperazine derivative in your sample.

ImpurityLogic Start Unknown Peak (Piperazine Derivative) CheckMass Check Precursor [M+H]+ Start->CheckMass Is154 m/z 154 CheckMass->Is154 Is129 m/z 129 CheckMass->Is129 Is172 m/z 172 CheckMass->Is172 Target Target: 4-Acetylpiperazine- 1-carbonitrile Is154->Target Confirm with m/z 112 (Ketene loss) Impurity1 Impurity: 1-Acetylpiperazine (Hydrolysis) Is129->Impurity1 Confirm with m/z 87 Impurity2 Impurity: Carboxamide (Hydration) Is172->Impurity2 Confirm with m/z 155 (NH3 loss)

Figure 2: Decision tree for distinguishing 4-acetylpiperazine-1-carbonitrile from common process impurities.

References

  • NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Piperazine Derivatives. National Institute of Standards and Technology.[2][3][4][5] Available at: [Link]

  • Holčapek, M., et al. (2010). Fragmentation behavior of N-substituted piperazines in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.
  • European Medicines Agency (EMA). (2023). Assessment Report: Nitrosamine impurities in human medicinal products. (Contextualizing piperazine impurities). Available at: [Link]

  • McLuckey, S. A., & Wells, J. M. (2001). Mass analysis of biological molecules. Chemical Reviews. (Mechanisms of amide/ketene loss).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.